Cas no 84676-89-1 (Astragaloside II)

• Product Name: Astragaloside II
• CAS No: 84676-89-1
• MF: C₄₃H₇₀O₁₅
• MW: 827.006915569305
• MDL: MFCD12546127
• CID: 60747
• PubChem ID: 329824948
• Update Time: 2025-06-07

Astragaloside II Chemical and Physical Properties

Names and Identifiers

• Astragaloside-Ⅱ
• Astragaloside II
• Astrasieversianin VIII
• b-D-Glucopyranoside, (3b,6a,16b,20R,24S)-3-[(2-O-acetyl-b-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl
• 16,25-dihydroxy-9,19-cyclolanostan-6-yl
• Astragaloside B
• Cyclosieversioside D
• Cyclosiversioside D
• Astragaloside Ⅱ
• (3β,6α,16β,20R,24S)-3-[(2-O-acetyl-β-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl β-D-glucopyranoside
• (3b,6a,16b,20R,24S)-3-((2-O-Acetyl-beta-D-xylopyranosyl)oxy)-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl beta-D-glucopyranoside
• AstragalosideII
• AstragalosideⅡ
• (3β,6α,16β,20R,24S)-3-[(2-O-Acetyl-β-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl β-D-glucopyranoside (ACI)
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, β-D-glucopyranoside deriv. (ZCI)
• 9,19-Cyclolanostane, β-D-glucopyranoside deriv. (ZCI)
• NSC 641295
• Astragaloside II,98%
• 1ST169063
• (3beta,6alpha,9beta,16beta,20R,24S)-3-((2-O-acetyl-beta-D-xylopyranosyl)oxy)-16,25-dihydroxy-20,24-epoxy-9,19-cyclolanostan-6-yl beta-D-glucopyranoside
• Astragaloside II (constituent of astragalus) [DSC]
• Astragaloside II, >=92% (HPLC)
• MFCD12546127
• NCGC00532425-01
• 0K5J34DHEN
• NSC-641295
• DTXSID001316608
• AS-56724
• (3beta,6alpha,16beta,20R,24S)-3-[(2-O-Acetyl-beta-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl beta-D-glucopyranoside
• AC-34277
• beta-D-Glucopyranoside, (3beta,6alpha,16beta,20R,24S)-3-[(2-O-acetyl-beta-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl-
• (3beta,6alpha,9beta,16beta,20R,24S)-3-[(2-O-acetyl-beta-D-xylopyranosyl)oxy]-16,25-dihydroxy-20,24-epoxy-9,19-cyclolanostan-6-yl beta-D-glucopyranoside
• CHEBI:91026
• CS-3712
• HY-N0433
• 84676-89-1
• 91739-01-4
• C17798
• Q-100852
• s9390
• Q27163026
• AKOS030526182
• Astragaloside II (constituent of astragalus)
• [(2S,3R,4S,5R)-4,5-dihydroxy-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]oxan-3-yl] acetate
• CHEMBL3392006

• MDL： MFCD12546127
• Inchi： 1S/C43H70O15/c1-20(45)54-32-28(48)22(47)18-53-36(32)57-26-10-12-43-19-42(43)14-13-39(6)33(41(8)11-9-27(58-41)38(4,5)52)21(46)16-40(39,7)25(42)15-23(34(43)37(26,2)3)55-35-31(51)30(50)29(49)24(17-44)56-35/h21-36,44,46-52H,9-19H2,1-8H3/t21-,22+,23-,24+,25-,26-,27-,28-,29+,30-,31+,32+,33-,34-,35+,36-,39+,40-,41+,42-,43+/m0/s1
• InChI Key： AYWNHWGQTMCQIV-PENCHUSISA-N
• SMILES： C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](O)[C@H]1OC(=O)C)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 798.44000
• Monoisotopic Mass: 826.471472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 9
• Complexity: 1590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.3800
• Melting Point: 251～253℃
• Boiling Point: 894.3 ºC at 760 mmHg
• Flash Point: 260.2 ºC
• Refractive Index: 1.608
• Solubility: Methanol (Very Slightly), Pyridine (Slightly)
• PSA: 234.29000
• LogP: 0.65880
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Astragaloside II Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides
• Triterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Astragaloside II

Introduction to Astragaloside II (CAS No. 84676-89-1): A Comprehensive Overview

Astragaloside II, a bioactive compound with the chemical designation CAS No. 84676-89-1, has garnered significant attention in the field of pharmaceutical research and natural product chemistry. This triterpenoid saponin, primarily isolated from the roots of Astragalus membranaceus (Huang Qi), is renowned for its multifaceted biological activities and therapeutic potential. The increasing body of scientific literature underscores its role in various physiological processes, making it a subject of intense study and clinical investigation.

The structural complexity of Astragaloside II, characterized by its glycosidic linkage and steroidal backbone, contributes to its unique pharmacological properties. Research has demonstrated that this compound exhibits potent antioxidant, anti-inflammatory, and immunomodulatory effects, which are attributed to its ability to modulate multiple cellular pathways. These mechanisms have positioned Astragaloside II as a promising candidate for the development of novel therapeutic agents targeting chronic diseases.

Recent advancements in analytical chemistry have enhanced the precision of Astragaloside II isolation and characterization. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled researchers to obtain high-purity samples and elucidate their molecular interactions with greater accuracy. These methodological improvements have facilitated the exploration of Astragaloside II's pharmacokinetics and pharmacodynamics, providing valuable insights into its potential clinical applications.

The therapeutic potential of Astragaloside II has been extensively studied in preclinical models and clinical trials. Notably, its anti-diabetic effects have been highlighted in several research publications. Studies indicate that Astragaloside II can improve insulin sensitivity and glucose metabolism by activating downstream signaling pathways such as AMPK and PPAR-γ. These findings suggest that this compound may serve as an adjunct therapy for managing type 2 diabetes mellitus.

Beyond its anti-diabetic properties, Astragaloside II has shown promise in combating oxidative stress and inflammation, which are central pathological features of numerous chronic diseases. Its potent antioxidant activity is attributed to its ability to scavenge free radicals and enhance the expression of endogenous antioxidant enzymes. Similarly, its anti-inflammatory effects stem from its modulation of cytokine production and inflammatory cascade regulation.

The immunomodulatory role of Astragaloside II has also been a focus of recent research. Evidence suggests that this compound can modulate immune cell function by regulating the balance between Th1 and Th2 responses. This immunoregulatory effect is particularly relevant in the context of autoimmune diseases and chronic infections, where dysregulated immune responses contribute significantly to pathogenesis.

The safety profile of Astragaloside II has been evaluated through rigorous toxicological studies. Preliminary findings indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human populations across diverse disease settings.

The future direction of research on Astragaloside II is likely to expand into exploring its potential synergistic effects when combined with other bioactive compounds or conventional drugs. Additionally, investigating its mechanisms at the molecular level will be crucial for developing targeted therapies with enhanced specificity and reduced side effects.

In conclusion, Astragaloside II (CAS No. 84676-89-1) represents a bioactive natural product with significant therapeutic promise. Its multifaceted biological activities, coupled with its favorable safety profile, make it an attractive candidate for further clinical development. As research continues to uncover new insights into its pharmacological actions, Astragaloside II is poised to play a pivotal role in addressing various chronic diseases and improving patient outcomes.